molecular formula Unknown B1574364 LOR-500

LOR-500

Cat. No.: B1574364
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Description

The LOR-500 High-Power Laser Debris Removal System is a cutting-edge industrial device designed for safely and efficiently clearing non-metallic obstructions (e.g., plastic films, vegetation, kite strings) from power transmission lines and other critical infrastructure. It employs a 1080±10 nm wavelength laser with adjustable power up to 500W and a 300-meter effective range, enabling remote, non-contact debris removal without requiring power shutdowns or manual climbing . Key features include:

  • Safety Mechanisms: Automatic power cutoff upon tilt detection or foreign object intrusion.
  • Operational Efficiency: Clears debris within 30 seconds at 100 meters and operates for 60 minutes on a single battery charge.
  • Portability: Compact design (≤23 kg, ≤540×320×400 mm) suitable for field deployment .

Properties

Molecular Formula

Unknown

Appearance

Solid powder

Synonyms

LOR500;  LOR 500;  LOR-500.; NONE

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Systems

Below is a comparative analysis:

Table 1: Performance Metrics of LOR-500 vs. Traditional and Laser-Based Alternatives

Parameter This compound Traditional Manual Methods Competitor Laser System X
Max. Range 300 m <50 m (crane/boom limitations) 250 m
Debris Clearance Time 30 s (100 m) 2–6 hours (incl. setup) 45 s (100 m)
Power Requirement Battery-operated Grid-dependent equipment Grid-dependent
Safety Auto-shutdown, no live-line contact High risk of electrocution Partial auto-shutdown
Operational Cost Low (no downtime) High (labor + outage costs) Moderate

Key Findings :

Superior Range and Speed : this compound outperforms traditional methods in both range and speed, reducing downtime by 75% in case studies (e.g., Southern Power Grid, China) . Competitor systems, while comparable, often have shorter ranges (~250 m) and marginally slower clearance times.

Safety Advantages : Unlike manual methods requiring live-line work, this compound eliminates electrocution risks through fully remote operation . Competitor systems may lack equivalent tilt/intrusion detection protocols.

Cost Efficiency : this compound’s battery-powered design reduces reliance on grid power, contrasting with bulkier, grid-dependent alternatives .

Research and Industrial Validation

  • Case Study (Southern Power Grid, China) : this compound cleared bird nests from transmission lines in 15 minutes versus 60 minutes for traditional methods, preventing an estimated $500,000 in outage-related losses .
  • Limitations : this compound is ineffective against metallic debris (e.g., aluminum foils), a constraint shared with most laser systems. Hybrid systems combining mechanical and laser tools are emerging but lack this compound’s portability .

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